BE“GHE Foundational & Exploratory

Check Availability & Pricing

CAS number 6428-60-0 properties and
applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553050

In-depth Technical Guide: CAS Number 6428-60-0

A comprehensive analysis of the properties, applications, and experimental considerations for
CAS No. 6428-60-0, a substance identified as Direct Blue 75.

This document provides a detailed overview for researchers, scientists, and drug development
professionals on the chemical and physical properties, known applications, and safety
considerations associated with CAS number 6428-60-0.

Chemical Identification and Properties

The compound associated with CAS number 6428-60-0 is a tetrasodium salt with the chemical
name tetrasodium 5-[[1-hydroxy-6-(phenylamino)-3-sulphonato-2-naphthyl]lazo]-8-[[6-
sulphonato-4-[(3-sulphonatophenyl)azo]naphthyllazolnaphthalene-2-sulphonate.[1] It is also
known by several synonyms, including C.I. Direct Blue 75.[2] This substance is classified as a
triazo dye.[3]

Table 1: Chemical and Physical Properties of CAS No. 6428-60-0
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Property Value Source
CAS Number 6428-60-0 [1][4]
Molecular Formula C42H25N7Na401354 [11[2][5]
Molecular Weight 1055.91 g/mol [1114]
Physical Appearance Blue Powder [3]

Hue Dull Blue [3]
Solubility Soluble in water [3]
Light Fastness 4-5 [3]
Washing Fastness 2-3 [3]
Melting Point Not Available [4]
Boiling Point Not Available [4]
Density Not Available [4]

Applications

The primary applications of CAS number 6428-60-0 are in the dyeing of various materials. Its
properties make it suitable for use on:

o Paper[3]
o Textiles, particularly cotton[3][6]
o Leather[3][6]

Experimental Protocols and Considerations

Due to the nature of this compound as a commercial dye, detailed experimental protocols for its
use in research or drug development are not readily available in the public domain. However,
general laboratory procedures for handling and using dyes would apply.

General Handling and Preparation:
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» Solution Preparation: Given its solubility in water, solutions would typically be prepared using
deionized or distilled water.[3] The concentration would be dependent on the specific
application (e.g., staining, dyeing).

o Safety Precautions: Standard laboratory safety protocols should be followed, including the
use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat.
For detailed safety information, a Safety Data Sheet (SDS) should be consulted.[7][8]

Experimental Workflow for Dyeing:
The following diagram illustrates a generalized workflow for a textile dyeing process.

A generalized workflow for a textile dyeing experiment.

Signaling Pathways and Toxicological Data

There is no publicly available information on specific signaling pathways associated with Direct
Blue 75. As a commercial dye, its primary function is not related to biological activity in a
research or pharmaceutical context.

Toxicological data is not extensively detailed in the provided search results. For comprehensive
toxicological information, it is essential to refer to a substance-specific Safety Data Sheet
(SDS) provided by the manufacturer.

Logical Relationships in Industrial Application

The use of Direct Blue 75 in industrial settings involves a series of logical steps from material
selection to final product.
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Logical flow of an industrial dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number 6428-60-0 properties and applications].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553050#cas-number-6428-60-0-properties-and-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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